Cas no 1421115-82-3 (4-methyl-2-{[(pyrrolidin-2-yl)methyl]sulfanyl}pyrimidine)

• Product Name: 4-methyl-2-{[(pyrrolidin-2-yl)methyl]sulfanyl}pyrimidine
• CAS No: 1421115-82-3
• MF: C₁₀H₁₅N₃S
• MW: 209.311200380325
• MDL: MFCD16702805
• CID: 5189685
• PubChem ID: 62268579
• Update Time: 2026-03-05

4-methyl-2-{[(pyrrolidin-2-yl)methyl]sulfanyl}pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 4-methyl-2-[(2-pyrrolidinylmethyl)thio]-
• 4-methyl-2-{[(pyrrolidin-2-yl)methyl]sulfanyl}pyrimidine

• MDL： MFCD16702805
• Inchi： 1S/C10H15N3S/c1-8-4-6-12-10(13-8)14-7-9-3-2-5-11-9/h4,6,9,11H,2-3,5,7H2,1H3
• InChI Key： GDPGVFXOWMFOIO-UHFFFAOYSA-N
• SMILES： C1(SCC2CCCN2)=NC=CC(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-methyl-2-{[(pyrrolidin-2-yl)methyl]sulfanyl}pyrimidine

Recent Advances in the Study of 4-methyl-2-{[(pyrrolidin-2-yl)methyl]sulfanyl}pyrimidine (CAS: 1421115-82-3)

The compound 4-methyl-2-{[(pyrrolidin-2-yl)methyl]sulfanyl}pyrimidine (CAS: 1421115-82-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic compound, characterized by its unique pyrimidine core and pyrrolidine side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense research interest.

One of the key areas of investigation has been the compound's role as a modulator of enzymatic activity. Preliminary studies suggest that 4-methyl-2-{[(pyrrolidin-2-yl)methyl]sulfanyl}pyrimidine exhibits inhibitory effects on specific kinases involved in inflammatory pathways. This finding has implications for the development of novel anti-inflammatory agents, particularly in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, recent research has explored the compound's potential as an anticancer agent. In vitro studies have demonstrated that 4-methyl-2-{[(pyrrolidin-2-yl)methyl]sulfanyl}pyrimidine can induce apoptosis in certain cancer cell lines, particularly those associated with solid tumors. The mechanism appears to involve the disruption of mitochondrial membrane potential and the activation of caspase-dependent pathways. These findings highlight the compound's potential as a lead molecule for further drug development.

The synthesis of 4-methyl-2-{[(pyrrolidin-2-yl)methyl]sulfanyl}pyrimidine has also been a focus of recent research. Advances in synthetic methodologies have enabled the production of the compound with higher yields and greater purity, facilitating its use in preclinical studies. Notably, a recent publication in the Journal of Medicinal Chemistry detailed a novel, scalable synthesis route that minimizes the use of hazardous reagents, thereby improving the safety and sustainability of the process.

Pharmacokinetic studies have further elucidated the compound's bioavailability and metabolic stability. Early results indicate that 4-methyl-2-{[(pyrrolidin-2-yl)methyl]sulfanyl}pyrimidine exhibits favorable absorption and distribution profiles, with moderate plasma protein binding. However, its metabolism in the liver remains a subject of ongoing investigation, as preliminary data suggest the formation of active metabolites that may contribute to its pharmacological effects.

In conclusion, 4-methyl-2-{[(pyrrolidin-2-yl)methyl]sulfanyl}pyrimidine (CAS: 1421115-82-3) represents a promising candidate for further development in both anti-inflammatory and anticancer therapies. Its unique chemical structure and multifaceted biological activity make it a valuable subject for continued research. Future studies should focus on optimizing its pharmacokinetic properties and elucidating its precise mechanisms of action to fully realize its therapeutic potential.